![molecular formula C10H19NO B2577833 {8-Oxaspiro[4.5]decan-1-yl}methanamine CAS No. 1546741-05-2](/img/structure/B2577833.png)
{8-Oxaspiro[4.5]decan-1-yl}methanamine
Overview
Description
“{8-Oxaspiro[4.5]decan-1-yl}methanamine” is a chemical compound with the molecular weight of 169.27 . It is a liquid at room temperature .
Synthesis Analysis
A novel Lewis acid catalyzed Prins/pinacol cascade process has been developed for the synthesis of 7-substituted-8-oxaspiro[4.5]decan-1-ones in good yields with excellent selectivity . This method is applicable to a wide range of aldehydes such as aromatic, aliphatic, heteroaromatic, and α,β-unsaturated aldehydes .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H19NO/c11-8-9-2-1-3-10(9)4-6-12-7-5-10/h9H,1-8,11H2 .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature .Scientific Research Applications
Antiviral Activity
A series of 1-thia-4-azaspiro[4.5]decan-3-ones, structurally related to "{8-Oxaspiro[4.5]decan-1-yl}methanamine," showed significant inhibitory activity against human coronavirus 229E. The most potent compound exhibited an EC50 value of 5.5 µM, highlighting the potential of this scaffold for antiviral drug development (Apaydın et al., 2019). Similarly, a new series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives were synthesized and evaluated for their antiviral activity, demonstrating strong activity against influenza A/H3N2 virus (Apaydın et al., 2020).
Synthesis and Structural Analysis
Research on the synthesis and crystal structure of 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate, a compound with a similar structural motif, provided insights into its molecular structure, showing a planar furan ring, a chair conformation cyclohexane ring, and two benzene rings (Wang et al., 2011). Another study focused on the synthesis of oxaspiro[m.n] skeletons, including the 1-oxaspiro[4.5]decane, demonstrating the versatility of spiro compounds for various applications (Mukai et al., 2002).
Material Science and Other Applications
In material science, the synthesis of 1,4-dioxaspiro[4.4] and 1,4-dioxaspiro[4.5] novel compounds from oleic acid, potentially as biolubricants, highlights the application of spiro compounds in creating environmentally friendly materials (Kurniawan et al., 2017).
Safety and Hazards
properties
IUPAC Name |
8-oxaspiro[4.5]decan-4-ylmethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO/c11-8-9-2-1-3-10(9)4-6-12-7-5-10/h9H,1-8,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEEFIGIZWVYBHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2(C1)CCOCC2)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-fluoro-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2577755.png)
![1-(azepan-1-yl)-2-(2-((3,5-dimethoxybenzyl)sulfonyl)-1H-benzo[d]imidazol-1-yl)ethanone](/img/structure/B2577758.png)
![N-(2,4-dimethylphenyl)-5-methyl-7-(4-(trifluoromethyl)phenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2577759.png)
![N-(4-methylbenzyl)-2-[(5-methyl-7-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]acetamide](/img/structure/B2577760.png)
![[(6-Chloropyridazin-3-yl)amino]acetic acid](/img/structure/B2577767.png)
